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Compound of Interest

Compound Name: Acth (1-17) tfa

Cat. No.: B15619334 Get Quote

ACTH (1-17) TFA Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

challenges related to the solubility and handling of ACTH (1-17) TFA.

Frequently Asked Questions (FAQs)
Q1: What is ACTH (1-17) TFA, and why is the trifluoroacetate (TFA) salt present?

A1: ACTH (1-17) is a peptide fragment of the full-length Adrenocorticotropic Hormone.[1][2] It is

often supplied as a trifluoroacetate (TFA) salt, which is a common counterion remaining from

the purification process using High-Performance Liquid Chromatography (HPLC).[3] The TFA

salt is typically present with the lyophilized peptide and can contribute to the total mass of the

product.[3] Generally, the presence of TFA salts enhances the solubility of peptides in aqueous

solutions.[3]

Q2: What are the recommended primary solvents for reconstituting ACTH (1-17) TFA?

A2: The most commonly recommended solvent is sterile, distilled water.[4][5] For higher

concentrations, other solvents such as PBS (pH 7.2), DMF, and DMSO have also been

reported.[1] If water solubility is limited, acetonitrile can be used.[5]

Q3: My ACTH (1-17) TFA powder is not dissolving easily. What troubleshooting steps can I

take?
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A3: If you encounter solubility issues, consider the following steps:

Vortexing: Gently vortex the solution to aid dissolution.

Sonication: Use of an ultrasonic bath can help break up aggregates and improve solubility.[6]

[7]

Warming: Gentle warming of the solution may aid in dissolving the peptide.[7]

Solvent Choice: If dissolving in an aqueous buffer proves difficult, try reconstituting in a small

amount of a solvent like acetonitrile first, then slowly add the aqueous buffer to your desired

concentration.[5]

Q4: Can the residual TFA in my peptide solution interfere with my biological assays?

A4: For most standard in vitro assays, the residual TFA levels typically do not cause

interference.[3] However, for highly sensitive cellular or biochemical studies, it is important to

be aware of its presence, as TFA can be acidic and may affect pH or have other off-target

effects at high concentrations.[3] If TFA interference is a concern, options for TFA-removed

peptides are sometimes available from suppliers.[3]

Q5: How should I store the lyophilized powder and the reconstituted stock solution?

A5:

Lyophilized Powder: The lyophilized solid should be stored in a freezer at or below -20°C,

protected from light.[3][5] The product is often hygroscopic, so it should be kept in a

desiccated environment.[5][8]

Reconstituted Solution: After reconstitution, it is recommended to create aliquots to avoid

repeated freeze-thaw cycles.[7][8] These aliquots should be stored at -20°C or, for longer-

term storage, at -80°C.[5][7][8] Stock solutions stored at -20°C are typically stable for about

one month, while those at -80°C can be stable for up to six months.[7]

Solubility Data Summary
The solubility of ACTH (1-17) TFA can vary based on the purity of the peptide, the presence of

other salts, and the solvent used. The following table summarizes reported solubility data from
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various sources.

Solvent
Reported
Concentration

Notes Source(s)

Water (H₂O) Up to 2 mg/mL
Recommended

primary solvent.
[5]

Water (H₂O) 100 mg/mL
May require ultrasonic

treatment.
[6][7]

Water (H₂O) 1 mg/mL - [9]

PBS (pH 7.2) 10 mg/mL - [1]

DMF 3 mg/mL Dimethylformamide [1]

DMSO 15 mg/mL Dimethyl sulfoxide [1]

Acetonitrile

Recommended if

water solubility is

limited

- [5]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized ACTH (1-17)
TFA
This protocol outlines the standard procedure for reconstituting lyophilized ACTH (1-17) TFA
for use in experimental settings.

Materials:

Vial of lyophilized ACTH (1-17) TFA

Sterile, distilled water or desired sterile buffer (e.g., PBS)

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Vortex mixer

Ultrasonic water bath (optional)

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming on the

powder.

Initial Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is

collected at the bottom.

Solvent Addition: Carefully add the calculated volume of sterile water or buffer to the vial to

achieve the desired stock concentration (e.g., 1 mg/mL).

Dissolution: Gently swirl or vortex the vial to dissolve the peptide. If dissolution is slow or

incomplete, sonicate the vial in an ultrasonic water bath for short intervals (1-2 minutes) until

the solution is clear.[6][7]

Aliquotting: Once fully dissolved, dispense the stock solution into sterile, low-protein-binding

microcentrifuge tubes in volumes appropriate for single-use experiments. This minimizes

waste and prevents degradation from repeated freeze-thaw cycles.[7][8]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[7]

Protocol 2: In Vitro Cell-Based Assay for MC1R
Activation
This protocol provides a general workflow for assessing the bioactivity of reconstituted ACTH
(1-17) TFA by measuring cAMP production in cells expressing the Melanocortin 1 Receptor

(MC1R). ACTH (1-17) is a potent agonist of the human MC1 receptor.[7][10]

Materials:

HEK293 cells (or other suitable cell line) stably expressing human MC1R
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Cell culture medium (e.g., DMEM with 10% FBS)

Reconstituted ACTH (1-17) TFA stock solution

Assay buffer (e.g., HBSS with 0.1% BSA)

cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based)

Multi-well assay plates (e.g., 96-well)

Procedure:

Cell Seeding: Seed the MC1R-expressing cells into a 96-well plate at an appropriate density

and allow them to adhere overnight.

Peptide Dilution: Prepare a serial dilution of the ACTH (1-17) TFA stock solution in the assay

buffer to create a range of concentrations for generating a dose-response curve.

Cell Stimulation: Wash the cells with assay buffer and then add the diluted ACTH (1-17) TFA
solutions to the wells. Include a negative control (buffer only) and a positive control (e.g., α-

MSH).

Incubation: Incubate the plate at 37°C for a specified period (e.g., 15-30 minutes) to allow for

receptor activation and cAMP production.

cAMP Measurement: Following incubation, lyse the cells (if required by the kit) and measure

the intracellular cAMP levels using a commercial cAMP assay kit, following the

manufacturer’s instructions.

Data Analysis: Plot the cAMP concentration against the log of the ACTH (1-17) TFA
concentration and fit the data to a sigmoidal dose-response curve to determine the EC₅₀

value.
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Start: Lyophilized
ACTH (1-17) TFA

Add recommended solvent
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for short intervals

No
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Yes

Is the solution clear?
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Is the solution clear?

Consider alternative solvent
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technical support.
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A flowchart for troubleshooting ACTH (1-17) TFA solubility issues.
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Experimental Workflow for Peptide Handling
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Workflow for reconstituting and using ACTH (1-17) TFA in experiments.
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Simplified signaling pathway of ACTH (1-17) at the MC1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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